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Compound of Interest

Compound Name: Tritridecanoin

Cat. No.: B053317 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of tritridecanoin,

ensuring compliance and minimizing environmental impact.

Hazard Assessment
The initial step in determining the correct disposal procedure is to assess the hazards

associated with tritridecanoin. According to its Safety Data Sheet (SDS), tritridecanoin is not

classified as a hazardous substance.[1] However, another source considers it a hazardous

substance under OSHA criteria.[2] Given this discrepancy, it is prudent to handle it with care

and to be aware of potential hazards, however minimal.

Key Hazard Information:

Not classified as toxic.[1]

Not classified as harmful to health.[1]

May cause minor irritation in susceptible individuals.[1]

Not classified as an acutely toxic substance.[1]

No carcinogenic, mutagenic, or reproductive toxic effects have been reported.[1]
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Disposal Procedures
Based on its classification as a non-hazardous waste, the primary recommended disposal

method for tritridecanoin is landfill.[1] However, it is crucial to adhere to local regulations and

institutional protocols, which may have specific requirements.

Step-by-Step Disposal Protocol:

Consult Local and Institutional Guidelines: Before proceeding, always consult your

institution's Environmental Health and Safety (EHS) office or equivalent department.[3][4][5]

They will provide specific guidance based on local and state regulations.

Waste Collection:

Collect waste tritridecanoin in a designated, properly labeled, and sealed container.[6]

The container should be made of a material that is compatible with the chemical.

Do not mix tritridecanoin waste with other chemical waste streams unless explicitly

permitted by your institution's EHS department.

Container Labeling:

Clearly label the waste container with the full chemical name: "Tritridecanoin".

Indicate that it is "Non-Hazardous Waste for Landfill" unless your local guidelines state

otherwise.

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

[4][5][7]

Ensure the container is kept closed except when adding waste.[3][4][5]

Disposal Request:

When the container is full or ready for disposal, follow your institution's procedure for

hazardous waste pickup.[4][5] Even for non-hazardous waste, many institutions have a
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centralized collection system to ensure proper disposal.

Disposal of Empty Containers:

A container that has held tritridecanoin can typically be disposed of as regular trash once it

has been completely emptied, leaving as little residue as possible.[3]

Deface any chemical labels on the container before disposal.[3]

If the container held a solution of tritridecanoin with a hazardous solvent, it must be treated

as hazardous waste.

Accidental Spills
In the event of a spill, follow these procedures:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves and safety

goggles.

Small Spills: For small spills, wipe up the material with an absorbent cloth.[1] Clean the area

with water.

Large Spills: For larger spills, cover the area with an inert absorbent material such as sand

or earth.[1] Collect the absorbed material into a suitable container for disposal.

Reporting: Report the spill to your laboratory supervisor and EHS department as required by

your institution's policies.

Quantitative Data Summary
Parameter Value Reference

Chemical Formula C42H80O6 [1][8][9]

Molecular Weight 681.08 g/mol [1][8][9]

Physical State Solid [8][9]

Solubility Insoluble in water [1][10]

Hazard Classification Not classified as hazardous [1]
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Tritridecanoin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

tritridecanoin.
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Hazard Assessment

Non-Hazardous Waste Pathway Hazardous Waste Pathway (Precautionary)

Start: Tritridecanoin Waste Generated

Consult Safety Data Sheet (SDS)

Is it classified as hazardous?

Consult Local/Institutional
EHS Guidelines

No (per primary SDS)

Follow institutional hazardous
waste disposal protocol

Yes or Uncertain

Collect in a labeled,
sealed container

Dispose as non-hazardous waste
(e.g., landfill) via EHS

Collect in a labeled hazardous
waste container

Arrange for EHS pickup

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of tritridecanoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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